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Compound of Interest

Compound Name:
Mono-carboxy-isooctyl Phthalate-

d4

Cat. No.: B15559052 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the quality and characteristics of Mono-
carboxy-isooctyl Phthalate-d4 (MCIOP-d4), a critical isotopically labeled internal standard

used in bioanalytical studies. The data and methodologies presented are based on a

representative Certificate of Analysis (CoA) and established analytical practices for the

certification of chemical reference materials.

Compound Identity and Specifications
Mono-carboxy-isooctyl Phthalate-d4 is the deuterated form of a secondary metabolite of

Di(isooctyl) phthalate (DIOP). As a stable isotope-labeled internal standard, it is essential for

the accurate quantification of the corresponding unlabeled metabolite in biological matrices by

isotope dilution mass spectrometry.[1][2]
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Identifier Value

Product Name Mono-carboxy-isooctyl Phthalate-d4

Synonyms
2-(((8-Carboxyoctan-2-yl)oxy)carbonyl)benzoic

Acid-d4

Molecular Formula C₁₇H₁₈D₄O₆

Molecular Weight 326.38 g/mol

CAS Number Not Available (Unlabeled: 898544-09-7)

Structure

Quantitative Analysis Summary
The following tables summarize the quantitative data typically found on a Certificate of Analysis

for a high-purity certified reference material.

Table 2.1: Purity and Isotopic Enrichment
Parameter Specification Result Method

Chemical Purity >95% 97.45% HPLC

Isotopic Purity >95% 99.4% Mass Spectrometry

Elemental Analysis
Conforms to

C₁₇H₁₈D₄O₆
%C: 62.50, %H: 7.45 Combustion Analysis

Table 2.2: Mass Spectrometry Isotopic Distribution
Isotopologue Normalized Intensity

d₀ 0.01%

d₁ 0.00%

d₂ 0.30%

d₃ 1.68%

d₄ 98.00%
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Table 2.3: Physical and Chemical Properties
Property Result

Appearance White to Off-White Solid

Solubility Chloroform (Slightly), Methanol (Slightly)

Long Term Storage -20°C, Inert atmosphere

Specific Rotation 0.0° (c = 0.2, Methanol)

Metabolic Pathway of Parent Compound
Mono-carboxy-isooctyl Phthalate is a metabolite of the widely used plasticizer Di(isooctyl)

phthalate (DIOP). Understanding its metabolic fate is crucial for designing toxicokinetic and

exposure studies. The primary metabolic pathway involves enzymatic hydrolysis followed by

oxidation.[3]
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Di(isooctyl) phthalate (DIOP)

Mono-isooctyl Phthalate (MIOP)

Phase I: Hydrolysis
(Esterases/Lipases)

Mono-carboxy-isooctyl Phthalate (MCIOP)

Phase I: ω-Oxidation

Glucuronide Conjugates
(Urine/Feces Excretion)

Phase II: Glucuronidation
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Phase 1: Preparation

Phase 2: Characterization & Value Assignment

Phase 3: Quality Control & Certification

Synthesis of
MCIOP-d4

Purification
(e.g., Column Chromatography)

Identity Confirmation
(NMR, HRMS)

Purity Assessment
(HPLC, Elemental Analysis)

Isotopic Purity
(HRMS)

Homogeneity Testing

Stability Assessment
(Long-term & Accelerated)

Issuance of
Certificate of Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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